Cas no 2171958-06-6 ((1-methyl-1H-pyrrol-3-yl)methanethiol)

• Product Name: (1-methyl-1H-pyrrol-3-yl)methanethiol
• CAS No: 2171958-06-6
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 5935959
• PubChem ID: 130306136
• Update Time: 2025-07-30

(1-methyl-1H-pyrrol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrrol-3-yl)methanethiol
• EN300-1289409
• 2171958-06-6
• SCHEMBL19215645

• Inchi： 1S/C6H9NS/c1-7-3-2-6(4-7)5-8/h2-4,8H,5H2,1H3
• InChI Key： GQQLETXAKAXYEL-UHFFFAOYSA-N
• SMILES： SCC1C=CN(C)C=1

Computed Properties

• Exact Mass: 127.04557046g/mol
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 5.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles